2-(benzylthio)-N-{4-[(1-naphthylamino)sulfonyl]phenyl}propanamide

• IUPAC Name: 2-benzylsulfanyl-N-[4-(naphthalen-1-ylsulfamoyl)phenyl]propanamide
• InChI: InChI=1S/C26H24N2O3S2/c1-19(32-18-20-8-3-2-4-9-20)26(29)27-22-14-16-23(17-15-22)33(30,31)28-25-13-7-11-21-10-5-6-12-24(21)25/h2-17,19,28H,18H2,1H3,(H,27,29)
• InChI Key: KUNWXSUAEAQRMJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=CC=C(C=C1)S(=O)(=O)NC2=CC=CC3=CC=CC=C32)SCC4=CC=CC=C4
• Molecular Formula: C26H24N2O3S2
• Molecular Weight: 476.6 g/mol

Description

2-(benzylthio)-N-{4-[(1-naphthylamino)sulfonyl]phenyl}propanamide, also known as BNP-7787, is a novel chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. BNP-7787 is a prodrug that is converted into a reactive metabolite, which can bind to and inactivate reactive electrophiles that are produced during chemotherapy.

Mechanism of Action

The mechanism of action of 2-(benzylthio)-N-{4-[(1-naphthylamino)sulfonyl]phenyl}propanamide involves the formation of a reactive metabolite that can bind to and inactivate reactive electrophiles that are produced during chemotherapy. These electrophiles can cause damage to normal cells, leading to toxic side effects. By inactivating these electrophiles, this compound can protect normal cells from damage while enhancing the efficacy of chemotherapy drugs against cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. The compound has been shown to reduce the formation of DNA adducts, which are a common cause of chemotherapy-induced toxicity. This compound has also been shown to reduce the levels of inflammatory cytokines, which can contribute to the development of chemotherapy-induced peripheral neuropathy.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(benzylthio)-N-{4-[(1-naphthylamino)sulfonyl]phenyl}propanamide for lab experiments is its ability to protect normal cells from the toxic effects of chemotherapy while enhancing the efficacy of chemotherapy drugs against cancer cells. This makes it an ideal candidate for combination therapy with chemotherapy drugs. However, one of the limitations of this compound is its potential to cause toxicity in high doses. Careful dosing and monitoring is required to ensure its safety in clinical trials.

Future Directions

There are several future directions for the research and development of 2-(benzylthio)-N-{4-[(1-naphthylamino)sulfonyl]phenyl}propanamide. One area of focus is the optimization of dosing and administration schedules to maximize its efficacy while minimizing toxicity. Another area of focus is the development of new prodrugs that can target specific types of cancer. Finally, the potential of this compound in combination therapy with immunotherapy drugs is an area of active research.

Scientific Research Applications

2-(benzylthio)-N-{4-[(1-naphthylamino)sulfonyl]phenyl}propanamide has been extensively studied for its potential application in cancer therapy. The compound has been shown to protect normal cells from the toxic effects of chemotherapy while enhancing the efficacy of chemotherapy drugs against cancer cells. This compound has also been investigated for its ability to reduce the incidence and severity of chemotherapy-induced peripheral neuropathy, a common side effect of chemotherapy.